Cas no 2100306-61-2 (Aminooxy-PEG4-azide)

• Product Name: Aminooxy-PEG4-azide
• CAS No: 2100306-61-2
• MF: C₁₀H₂₂N₄O₅
• MW: 278.305482387543
• CID: 3045325
• PubChem ID: 126480410
• Update Time: 2025-10-29

Aminooxy-PEG4-azide Chemical and Physical Properties

Names and Identifiers

• Aminooxy-PEG4-azide
• 2100306-61-2
• 3,6,9,12-Tetraoxatetradecane, 1-(aminooxy)-14-azido-
• DTXSID401220978
• O-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethyl]hydroxylamine
• AKOS040741135
• HY-126950
• CS-0108835
• DA-50409
• BP-23595

• Inchi： 1S/C10H22N4O5/c11-14-13-1-2-15-3-4-16-5-6-17-7-8-18-9-10-19-12/h1-10,12H2
• InChI Key： LGQSVZJZFYJANR-UHFFFAOYSA-N
• SMILES： O(CCOCCON)CCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 278.15901982 g/mol
• Monoisotopic Mass: 278.15901982 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 278.31
• XLogP3: -0.4
• Topological Polar Surface Area: 86.5

Experimental Properties

• Color/Form: Solid powder

Aminooxy-PEG4-azide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Aminooxy-PEG4-azide

Aminooxy-PEG4-Azide: A Comprehensive Overview

The compound with CAS No. 2100306-61-2, commonly referred to as Aminooxy-PEG4-Azide, is a versatile and innovative molecule that has garnered significant attention in the fields of polymer chemistry, drug delivery, and bioconjugation. This compound is a derivative of polyethylene glycol (PEG), a widely used biocompatible polymer, modified with an aminooxy group at one end and an azide group at the other. The combination of these functional groups makes it a valuable tool in click chemistry and other advanced chemical synthesis techniques.

Aminooxy-PEG4-Azide is particularly notable for its role in the development of stimuli-responsive materials and drug delivery systems. Recent studies have highlighted its potential in creating dynamic materials that can respond to external stimuli such as light, temperature, or pH changes. For instance, researchers have utilized this compound to design self-healing hydrogels that can repair damages under specific conditions, offering promising applications in tissue engineering and regenerative medicine.

The synthesis of Aminooxy-PEG4-Azide involves a multi-step process that typically begins with the modification of PEG to introduce the aminooxy group. This is followed by the incorporation of the azide group through azidation reactions. The precise control over the polymer's molecular weight and functional group placement is crucial for ensuring its performance in various applications. Advanced techniques such as living polymerization and click chemistry have been employed to achieve high yields and excellent control over the final product's properties.

One of the most exciting developments involving Aminooxy-PEG4-Azide is its use in bioconjugation reactions. The azide group enables efficient click chemistry reactions, such as the Huisgen cycloaddition, which allows for the rapid and selective formation of covalent bonds with alkyne-containing molecules. This capability has been exploited in the creation of bioconjugates for targeted drug delivery, where the polymer serves as a carrier for therapeutic agents or imaging probes. Recent studies have demonstrated its effectiveness in delivering anticancer drugs with enhanced specificity and reduced side effects.

Moreover, Aminooxy-PEG4-Azide has found applications in materials science, particularly in the development of responsive polymers. By incorporating this compound into polymer networks, scientists have been able to create materials that exhibit reversible changes in their physical properties under specific stimuli. For example, temperature-responsive hydrogels incorporating this compound have shown potential in controlled drug release applications, where the release rate can be precisely tuned by adjusting environmental conditions.

The biocompatibility and low immunogenicity of PEG derivatives like Aminooxy-PEG4-Azide make them ideal candidates for biomedical applications. Recent research has focused on optimizing these properties further by modifying the polymer's surface chemistry or incorporating additional functional groups. These advancements are expected to expand the range of applications for this compound in areas such as gene therapy, diagnostics, and regenerative medicine.

In conclusion, Aminooxy-PEG4-Azide (CAS No. 2100306-61-2) is a multifunctional compound that continues to push the boundaries of polymer chemistry and materials science. Its unique combination of functional groups and biocompatible nature positions it as a key player in the development of advanced materials and therapeutic systems. As research progresses, we can anticipate even more innovative applications for this remarkable molecule.